2-ethoxy-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide

• IUPAC Name: 2-ethoxy-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C19H19N3O3/c1-3-17-21-22-19(25-17)13-9-11-14(12-10-13)20-18(23)15-7-5-6-8-16(15)24-4-2/h5-12H,3-4H2,1-2H3,(H,20,23)
• InChI Key: PNPNUIZLGCXOGH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3OCC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

2-ethoxy-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide, also known as EOBD, is an organic compound belonging to the oxadiazole family. It is a colorless solid that is soluble in water and a variety of organic solvents. EOBD has a variety of applications in scientific research, including its use as a fluorescent dye, as a substrate for enzyme assays, and as a reagent for the synthesis of other compounds. In

Scientific Research Applications

2-ethoxy-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide is used in a variety of scientific research applications. It can be used as a fluorescent dye for the detection of proteins and other biomolecules, as a substrate for enzyme assays, and as a reagent for the synthesis of other compounds. Additionally, it has been used in the study of cell signaling pathways, as well as in the study of the structure and function of proteins.

Mechanism of Action

Target of Action

The primary targets of the compound “2-ethoxy-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide” are currently unknown. This compound is a derivative of the oxadiazole nucleus , which is known to show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity . .

Mode of Action

Oxadiazole derivatives are known to interact with their targets through various mechanisms, depending on the specific biological activity . For instance, some oxadiazole derivatives can inhibit the growth of bacteria by disrupting their cell wall synthesis, while others may exert antitumor effects by inducing apoptosis in cancer cells .

Biochemical Pathways

Oxadiazole derivatives are known to affect various biochemical pathways depending on their specific biological activity . For example, some oxadiazole derivatives with antibacterial activity may affect the bacterial cell wall synthesis pathway, while those with antitumor activity may affect pathways related to cell cycle regulation and apoptosis .

Result of Action

Based on the known activities of oxadiazole derivatives, it can be speculated that this compound may have potential antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant effects .

Advantages and Limitations for Lab Experiments

2-ethoxy-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and its synthesis is relatively simple. Additionally, it is relatively stable and can be stored for long periods of time. Its main limitation is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-ethoxy-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide. It could be used to further explore its mechanism of action, as well as to study its effects on other proteins and enzymes. Additionally, it could be used in the development of new fluorescent dyes and substrates for enzyme assays. Finally, it could be used in the study of the structure and function of proteins, as well as in the development of new drugs and drug delivery systems.

Synthesis Methods

2-ethoxy-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide is synthesized by a two-step process that involves the condensation of ethyl-2-chloro-4-nitrobenzoate with 4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline in the presence of a base, followed by an esterification reaction with ethanol. The reaction is carried out in a solvent such as dimethylformamide (DMF) at temperatures ranging from 80-90°C. The product is purified by recrystallization from a suitable solvent, such as methanol.

Biochemical Analysis

Biochemical Properties

2-ethoxy-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, oxadiazole derivatives, including this compound, have been shown to inhibit α-amylase, an enzyme involved in carbohydrate metabolism . This inhibition can lead to a decrease in glucose production, which is beneficial in managing conditions like diabetes. Additionally, the compound’s interaction with other biomolecules, such as receptors and transporters, can modulate cellular signaling pathways and metabolic processes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can alter the expression of genes involved in oxidative stress response, leading to enhanced cellular protection against oxidative damage . Furthermore, its impact on cell signaling pathways, such as the insulin signaling pathway, can improve glucose uptake and utilization in cells, thereby enhancing metabolic efficiency.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of specific enzymes, such as α-amylase, which reduces glucose production . Additionally, the compound can bind to receptors and transporters, modulating their activity and influencing downstream signaling pathways. This binding interaction can lead to changes in gene expression, enzyme activation or inhibition, and alterations in cellular metabolism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. The compound has shown stability under various experimental conditions, maintaining its biological activity over extended periods Degradation products may form over time, which could influence its efficacy and safety

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has shown positive effects on metabolic regulation and enzyme inhibition without significant adverse effects . At higher doses, toxic effects such as liver damage and oxidative stress have been observed. These findings highlight the importance of determining the optimal dosage to maximize therapeutic benefits while minimizing potential risks.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The compound’s inhibition of α-amylase affects carbohydrate metabolism, reducing glucose production . Additionally, it may influence other metabolic pathways, such as lipid metabolism, by modulating the activity of enzymes involved in fatty acid synthesis and degradation. These interactions can lead to changes in metabolic flux and metabolite levels, impacting overall metabolic homeostasis.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound is likely transported by specific transporters and binding proteins, which facilitate its uptake and distribution within the cell . Once inside the cell, it can accumulate in specific compartments, such as the cytoplasm or nucleus, where it exerts its effects. The localization and accumulation of the compound can influence its activity and function, determining its overall efficacy.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For instance, its accumulation in the nucleus can influence gene expression by interacting with transcription factors and other nuclear proteins. Similarly, its presence in the cytoplasm can modulate enzyme activity and metabolic processes, contributing to its overall biological effects.